Cas no 831217-20-0 (Benzoyl chloride, 2,5-diiodo-4-methyl-)

• Product name: Benzoyl chloride, 2,5-diiodo-4-methyl-
• CAS No: 831217-20-0
• MF: C₈H₅OClI₂
• MW: 406.3857
• CID: 677752
• PubChem ID: 71416314

Benzoyl chloride, 2,5-diiodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,5-diiodo-4-methyl-
• 2,5-diiodo-4-methylbenzoyl chloride
• DTXSID50835708
• 831217-20-0

• Inchi： InChI=1S/C8H5ClI2O/c1-4-2-7(11)5(8(9)12)3-6(4)10/h2-3H,1H3
• InChI Key： OMNJPXOTSZRYFS-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1I)C(=O)Cl)I

Computed Properties

• Exact Mass: 405.81184g/mol
• Monoisotopic Mass: 405.81184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.1